Cas no 31599-79-8 (2-(chloromethyl)-3-methyl-1,4-dihydronaphthalene-1,4-dione)

• Product Name: 2-(chloromethyl)-3-methyl-1,4-dihydronaphthalene-1,4-dione
• CAS No: 31599-79-8
• MF: C₁₂H₉ClO₂
• MW: 220.65166258812
• MDL: MFCD00518749
• CID: 307880
• PubChem ID: 123439
• Update Time: 2025-04-19

2-(chloromethyl)-3-methyl-1,4-dihydronaphthalene-1,4-dione Chemical and Physical Properties

Names and Identifiers

• 1,4-Naphthalenedione,2-(chloromethyl)-3-methyl-
• 2-(chloromethyl)-3-methyl-1,4-Naphthalenedione
• 2-(chloromethyl)-3-methyl-1,4-dihydronaphthalene-1,4-dione
• PYQUHGSCPCDFBQ-UHFFFAOYSA-N
• 1,4-Naphthalenedione, 2-(chloromethyl)-3-methyl-
• 2-(chloromethyl)-3-methylnaphthalene-1,4-dione
• 2-Chloromethyl,3-methyl naphthoquinone
• 31599-79-8
• Z277558208
• AKOS003618137
• EN300-9473579
• 2-methyl-3-chloromethyl-1,4-napthoquinone
• DTXSID80953560
• 2-chloromethyl-3-methyl-1,4-naphthoquinone
• 2-(chloromethyl)-3-methyl-1,4-dihydronaphthalene-1,4-dione (5f)
• BDBM178087
• SCHEMBL707464

• MDL： MFCD00518749
• Inchi： 1S/C12H9ClO2/c1-7-10(6-13)12(15)9-5-3-2-4-8(9)11(7)14/h2-5H,6H2,1H3
• InChI Key： PYQUHGSCPCDFBQ-UHFFFAOYSA-N
• SMILES： ClCC1C(C2C=CC=CC=2C(C=1C)=O)=O

Computed Properties

• Exact Mass: 220.02917
• Monoisotopic Mass: 220.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.29
• Boiling Point: 345.8°Cat760mmHg
• Flash Point: 146°C
• Refractive Index: 1.583
• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthoquinones
• Naphthoquinones